5-fluoro-N~4~-methyl-N~2~-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine

• IUPAC Name: 5-fluoro-4-N-methyl-2-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C16H19FN4O/c1-18-15-13(17)10-20-16(21-15)19-9-11-6-7-22-14-5-3-2-4-12(14)8-11/h2-5,10-11H,6-9H2,1H3,(H2,18,19,20,21)
• InChI Key: ZXHWPIBRCSEMKU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC=C1F)NCC2CCOC3=CC=CC=C3C2
• Molecular Formula: C16H19FN4O
• Molecular Weight: 302.35 g/mol

Description

Synthesis Analysis

The synthesis of 5-fluoro-N4-methyl-N2-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine derivatives involves complex organic reactions. In one study, derivatives were prepared using an intermediate compound and confirmed by spectral data including 1H-NMR, 13C-NMR, 19F-NMR, ESI-MS, and analytical data (Gorle et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, was studied using density functional theory (DFT) and X-ray diffraction. These methods provide insights into the conformational and crystallographic analyses of such molecules (Huang et al., 2021).

Chemical Reactions and Properties

Fluorinated compounds, including those with pyrimidine structures, often undergo substitution reactions and can exhibit significant biological activities. For instance, compounds with mild electron-withdrawing groups have shown notable larvicidal activity (Gorle et al., 2016).

Physical Properties Analysis

Fluorinated polyimides, derived from compounds similar to the one , demonstrate solubility in organic solvents and exhibit low water absorption rates, low dielectric constants, and high thermal stability, indicating their potential for use in various industrial applications (Banerjee et al., 2003).

Chemical Properties Analysis

The chemical properties of fluorinated compounds, like those related to 5-fluoro-N4-methyl-N2-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)pyrimidine-2,4-diamine, are often characterized by better optical transparency, organic solubility, and lower moisture adsorption compared to their non-fluorinated analogs. This indicates their suitability for applications requiring these specific properties (Chen et al., 2020).